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Compound of Interest

Compound Name:

(1-

Ethoxycyclopropoxy)trimethylsilan

e

Cat. No.: B107161 Get Quote

Technical Support Center: (1-
Ethoxycyclopropoxy)trimethylsilane
This technical support guide provides essential information on the stability, storage, and

handling of (1-Ethoxycyclopropoxy)trimethylsilane for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with (1-Ethoxycyclopropoxy)trimethylsilane?

A1: (1-Ethoxycyclopropoxy)trimethylsilane is a flammable liquid and vapor.[1][2][3][4] It can

cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4][5]

Q2: What are the recommended storage conditions for this compound?

A2: To ensure its stability, the compound should be stored in a cool, dry, and well-ventilated

area.[5] It is crucial to keep the container tightly closed and away from heat, sparks, open

flames, and other ignition sources.[1][2] For long-term storage, some suppliers recommend

refrigeration at 2-8°C under an inert atmosphere.[6][7]

Q3: Is (1-Ethoxycyclopropoxy)trimethylsilane stable under normal laboratory conditions?
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A3: Yes, the compound is stable under the recommended storage conditions.[1][2] However, it

is sensitive to moisture and incompatible with strong oxidizing agents.[1][2]

Q4: What happens if the compound is exposed to water or moist air?

A4: Exposure to moisture can lead to decomposition of the compound. It is crucial to handle

the compound under anhydrous conditions to maintain its integrity.

Q5: What are the hazardous decomposition products of (1-
Ethoxycyclopropoxy)trimethylsilane?

A5: When exposed to fire, (1-Ethoxycyclopropoxy)trimethylsilane can decompose to form

hazardous products such as carbon oxides and silicon oxides.[1][2][8]
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Issue Possible Cause Recommended Action

Cloudy or hazy appearance of

the liquid

Contamination with water,

leading to hydrolysis.

Discard the reagent. It is likely

no longer suitable for use. To

prevent this in the future,

ensure all glassware is oven-

dried and the reaction is

performed under an inert

atmosphere (e.g., nitrogen or

argon).

Inconsistent reaction results
Degradation of the reagent

due to improper storage.

Verify the storage conditions. If

not stored at the

recommended 2-8°C under an

inert atmosphere, the reagent

may have degraded. Use a

fresh bottle of the reagent that

has been stored properly.

Pressure buildup in the

storage bottle

Decomposition due to

exposure to heat or

contaminants.

Handle with extreme caution.

Do not open the bottle if it

appears to be under pressure.

Cool the bottle in an ice bath

before attempting to slowly

and carefully vent it in a fume

hood. Dispose of the material

according to your institution's

safety guidelines.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of (1-
Ethoxycyclopropoxy)trimethylsilane.
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Property Value

Molecular Formula C₈H₁₈O₂Si[6][9]

Molecular Weight 174.31 g/mol [6][9]

Boiling Point 50-53 °C at 22 mmHg

Density 0.867 g/mL at 25 °C

Refractive Index n20/D 1.407

Flash Point 26 °C (78.8 °F) - closed cup[2]

Experimental Protocols
Standard Handling Protocol:

Before use, ensure all glassware is thoroughly dried in an oven and cooled under a stream

of dry nitrogen or argon.

Handle (1-Ethoxycyclopropoxy)trimethylsilane in a well-ventilated fume hood.[1][2][5]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[2]

Transfer the liquid using a dry syringe or cannula.

Keep the container tightly closed when not in use.[1][2]

Store the compound under an inert atmosphere at 2-8°C.[6][7]
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Caption: Workflow for the proper storage and handling of (1-
Ethoxycyclopropoxy)trimethylsilane.
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Caption: Key factors influencing the stability of (1-Ethoxycyclopropoxy)trimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107161#stability-and-storage-conditions-for-1-
ethoxycyclopropoxy-trimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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